5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-(2-dimethylaminoethyl)-7-(1-methyl-1H-benzoimidazol-2-yl)-

• Molecular Formula: C20H19N9
• Molecular Weight: 385.4 g/mol
• IUPAC Name: 6-amino-5-[2-(dimethylamino)ethyl]-7-(1-methylbenzimidazol-2-yl)pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
• InChI: InChI=1S/C20H19N9/c1-27(2)8-9-29-18(23)16(17-20(29)26-14(11-22)13(10-21)24-17)19-25-12-6-4-5-7-15(12)28(19)3/h4-7H,8-9,23H2,1-3H3
• InChI Key: YAKJPWQGZPKUMP-UHFFFAOYSA-N
• SMILES: CN1C2=CC=CC=C2N=C1C3=C(N(C4=NC(=C(N=C34)C#N)C#N)CCN(C)C)N

Description

5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-(2-dimethylaminoethyl)-7-(1-methyl-1H-benzoimidazol-2-yl)- is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-(2-dimethylaminoethyl)-7-(1-methyl-1H-benzoimidazol-2-yl)- is not fully understood. However, it has been suggested that the compound exerts its effects by modulating various signaling pathways involved in cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-(2-dimethylaminoethyl)-7-(1-methyl-1H-benzoimidazol-2-yl)- can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been reported to reduce inflammation and viral replication. In addition, the compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-(2-dimethylaminoethyl)-7-(1-methyl-1H-benzoimidazol-2-yl)- in lab experiments is its high purity and yield. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

The potential applications of 5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-(2-dimethylaminoethyl)-7-(1-methyl-1H-benzoimidazol-2-yl)- in scientific research are vast, and there are several future directions that can be explored. One area of research is the development of new derivatives of the compound with improved efficacy and reduced toxicity. Another direction is the investigation of the compound's potential use as a fluorescent probe for imaging biological systems. Additionally, the compound's neuroprotective effects can be further studied for its potential use in the treatment of neurodegenerative diseases.
Conclusion:
In conclusion, 5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-(2-dimethylaminoethyl)-7-(1-methyl-1H-benzoimidazol-2-yl)- is a chemical compound with significant potential in various fields of scientific research. The compound's synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the compound's potential and develop new derivatives with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-(2-dimethylaminoethyl)-7-(1-methyl-1H-benzoimidazol-2-yl)- involves the reaction of 2-amino-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carbonitrile with 2-(dimethylamino)ethylamine and 2-(1-methyl-1H-benzoimidazol-2-yl)acetonitrile in the presence of a suitable catalyst. The yield of the compound is reported to be high, and the purity can be achieved through recrystallization.

Scientific Research Applications

5H-Pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile, 6-amino-5-(2-dimethylaminoethyl)-7-(1-methyl-1H-benzoimidazol-2-yl)- has been extensively studied for its potential applications in various fields of scientific research. It has been reported to have anticancer, anti-inflammatory, and antiviral properties. The compound has also been studied for its potential use in the treatment of neurological disorders and as a fluorescent probe for imaging biological systems.